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Compound of Interest

Compound Name: Tetradecyl sulfide

CAS No.: 35599-83-8

Cat. No.: B1584801

Get Quote

For researchers, scientists, and drug development professionals navigating the nuanced

landscape of specialty chemicals, the selection of optimal reagents is paramount to

experimental success. This guide provides an in-depth comparative analysis of two long-chain

dialkyl sulfides: tetradecyl sulfide and hexadecyl sulfide. By examining their fundamental

properties, performance characteristics in key applications, and the underlying scientific

principles, this document aims to empower informed decision-making in your research and

development endeavors.

Introduction: The Significance of Long-Chain Dialkyl
Sulfides
Tetradecyl sulfide (also known as ditetradecyl sulfide or myristyl sulfide) and hexadecyl

sulfide (also known as dihexadecyl sulfide or cetyl sulfide) are members of the thioether family,

characterized by a sulfur atom bonded to two alkyl groups.[1] The length of these alkyl chains,

C14 for tetradecyl and C16 for hexadecyl, imparts distinct physicochemical properties that

dictate their utility in various fields, from industrial lubrication to advanced materials and
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potentially drug delivery.[2] Understanding these differences is crucial for optimizing

formulations and achieving desired performance outcomes.

Physicochemical Properties: A Tale of Two Alkyl
Chains
The seemingly minor difference of two methylene groups per alkyl chain between tetradecyl
sulfide (C₂₈H₅₈S) and hexadecyl sulfide (C₃₂H₆₆S) results in notable variations in their physical

and chemical characteristics.[3][4]

Property Tetradecyl Sulfide Hexadecyl Sulfide

Molecular Formula C₂₈H₅₈S C₃₂H₆₆S

Molecular Weight 426.8 g/mol [3] 482.94 g/mol [2]

Appearance
White to almost white

powder/crystal[5]

White to almost white

powder/crystal[2]

Melting Point 52.0 to 55.0 °C[5] 60.0 to 63.0 °C[2]

Solubility
Insoluble in water; soluble in

organic solvents

Insoluble in water; soluble in

organic solvents

The higher molecular weight and longer alkyl chains of hexadecyl sulfide contribute to its

higher melting point, a consequence of increased van der Waals forces between the

molecules. This trend is a key consideration for applications requiring specific thermal

properties.

Core Applications and Performance Comparison
The primary established application for these long-chain dialkyl sulfides is in the field of

lubrication, where they function as extreme pressure (EP) and anti-wear (AW) additives.[2][6]

Lubricant Additives: Enhancing Performance Under
Pressure
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Sulfur-containing compounds are widely used in lubricants to protect metal surfaces under

high-pressure conditions.[7][8] They form a sacrificial layer on the metal, preventing direct

metal-to-metal contact and reducing friction and wear.[2]

While direct comparative studies between tetradecyl sulfide and hexadecyl sulfide are not

readily available in published literature, we can infer performance differences based on

established principles of tribology and the properties of long-chain alkyl compounds. The longer

alkyl chains of hexadecyl sulfide are expected to provide a more robust and thermally stable

lubricant film.

A study on hexadecyl mercaptan (a related C16 sulfur compound) as a lubricant additive

demonstrated its ability to significantly improve the oxidation and thermal stability of engine oil.

[6] This suggests that long-chain alkyl sulfides, in general, are effective in enhancing lubricant

performance. The longer chain length of hexadecyl sulfide would likely lead to a higher

viscosity index and better film strength at elevated temperatures compared to tetradecyl
sulfide.

Materials Science and Other Applications
Hexadecyl sulfide is also utilized as a surface modifier to improve the compatibility between

inorganic materials and organic matrices in composites and coatings.[2] Both compounds can

serve as intermediates in the synthesis of other specialty chemicals, such as surfactants and

emulsifiers.[2]

The potential for these molecules in drug delivery is an emerging area of interest. The

hydrophobic nature of the long alkyl chains makes them suitable for the formulation of lipid-

based drug delivery systems. Thioethers are also known to be oxidation-sensitive, a property

that can be exploited for stimuli-responsive drug release.[9] The difference in the length of the

alkyl chains could be used to fine-tune the hydrophobicity and, consequently, the drug loading

and release kinetics of such systems.

Experimental Protocols
To facilitate further research and evaluation, detailed protocols for the synthesis and

characterization of these sulfides are provided below.
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Synthesis of Symmetrical Long-Chain Dialkyl Sulfides
A common and effective method for the synthesis of symmetrical dialkyl sulfides is the reaction

of an alkyl halide with sodium sulfide.[10]

Experimental Workflow: Synthesis of Dialkyl Sulfides

Reactants:
- Sodium Sulfide (Na₂S)

- Alkyl Bromide (e.g., 1-bromotetradecane or 1-bromohexadecane)
- Phase Transfer Catalyst (e.g., TBAB)

- Solvent (e.g., Toluene/Water)

Reaction:
- Stir reactants at reflux (e.g., 80-100 °C)
- Monitor reaction progress by TLC or GC

1. Combine and heat

Work-up:
- Separate organic layer

- Wash with water and brine
- Dry over anhydrous sodium sulfate

2. Cool and extract

Purification:
- Remove solvent under reduced pressure

- Recrystallize from a suitable solvent (e.g., ethanol or acetone)

3. Isolate crude product

Final Product:
- Tetradecyl Sulfide or
- Hexadecyl Sulfide

4. Purify

Click to download full resolution via product page

Caption: General workflow for the synthesis of symmetrical long-chain dialkyl sulfides.

Step-by-Step Methodology:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine sodium sulfide nonahydrate, the corresponding alkyl bromide (1-

bromotetradecane for tetradecyl sulfide or 1-bromohexadecane for hexadecyl sulfide), a

phase-transfer catalyst such as tetrabutylammonium bromide (TBAB), and a biphasic solvent

system like toluene and water.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the

organic layer and wash it sequentially with water and brine.

Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure. The resulting crude product can be purified

by recrystallization from a suitable solvent such as ethanol or acetone to yield the pure

dialkyl sulfide.

Characterization Techniques
Confirmation of the synthesis and purity of tetradecyl sulfide and hexadecyl sulfide can be

achieved through standard analytical techniques.

Logical Relationship: Characterization of Dialkyl Sulfides

Synthesized
Sulfide

NMR Spectroscopy
(¹H and ¹³C)Structural

Elucidation

Mass Spectrometry
(MS)

Molecular Weight
Confirmation

FTIR Spectroscopy

Functional Group
Identification

Melting Point
Analysis

Purity
Assessment
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Caption: Key analytical techniques for the characterization of synthesized dialkyl sulfides.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of the synthesized compounds.

Mass Spectrometry (MS): MS is employed to verify the molecular weight of the final product.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR helps in identifying the functional

groups present in the molecule and confirming the absence of starting materials.

Melting Point Analysis: The melting point of the purified product is a crucial indicator of its

purity.

Safety and Handling
Long-chain dialkyl sulfides are generally considered to have low acute toxicity. However, as

with all chemicals, appropriate safety precautions should be taken.

Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat

when handling these compounds.

Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of any potential

vapors, especially during heating.

Storage: Store in a cool, dry place away from oxidizing agents.

While specific toxicity data for tetradecyl and hexadecyl sulfide are limited, it is good practice to

handle them with care, assuming they may cause skin and eye irritation upon direct contact.

[11]

Conclusion and Future Outlook
Tetradecyl sulfide and hexadecyl sulfide are valuable chemical entities with established and

potential applications in lubrication, materials science, and drug delivery. The choice between

these two compounds will largely depend on the specific requirements of the application,

particularly the desired thermal properties and hydrophobicity. Hexadecyl sulfide, with its longer
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alkyl chains, generally offers higher thermal stability, which may be advantageous in high-

temperature lubricant applications. Conversely, the subtle difference in chain length offered by

tetradecyl sulfide may provide a means to fine-tune the properties of advanced formulations,

such as in drug delivery systems.

Further research directly comparing the performance of these two sulfides in various

applications is warranted to fully elucidate their respective advantages and disadvantages. The

experimental protocols provided in this guide offer a starting point for such investigations,

enabling researchers to synthesize and characterize these compounds for their specific needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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